Cas no 2171630-43-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propan-2-yloxy)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propan-2-yloxy)carbamoylpropanoic acid
• CAS No: 2171630-43-4
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6595023
• PubChem ID: 165542931
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propan-2-yloxy)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propan-2-yloxy)carbamoylpropanoic acid
• 2171630-43-4
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(propan-2-yloxy)carbamoyl]propanoic acid
• EN300-1502067

• Inchi： 1S/C22H24N2O6/c1-13(2)30-24-21(27)19(11-20(25)26)23-22(28)29-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,23,28)(H,24,27)(H,25,26)
• InChI Key： FHQADCFNKCFRHO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOC(C)C)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propan-2-yloxy)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propan-2-yloxy)carbamoylpropanoic Acid (CAS No. 2171630-43-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propan-2-yloxy)carbamoylpropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2171630-43-4, belongs to a class of molecules that exhibit promising characteristics for further research and development in drug discovery.

The molecular structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propan-2-yloxy)carbamoylpropanoic acid consists of several key functional groups, including a fluorenylmethoxycarbonyl moiety, an amino group, a carbamoyl group, and a propanol moiety. These components contribute to its complex reactivity and potential interactions with biological targets. The presence of the fluorenylmethoxycarbonyl group, in particular, suggests that this compound may have applications in the synthesis of peptide mimetics or as a protecting group in peptide chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propan-2-yloxy)carbamoylpropanoic acid make it a candidate for further investigation in this context. For instance, the amino and carbamoyl groups can potentially interact with enzymes or receptors, while the fluorenylmethoxycarbonyl group provides stability and modularity for chemical modifications.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. Researchers have been exploring ways to utilize such molecules as intermediates in the synthesis of more complex pharmacophores. The propanol moiety, for example, can be easily modified or incorporated into larger molecules, making it a versatile building block for drug design.

The study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propan-2-yloxy)carbamoylpropanoic acid has also been influenced by advancements in computational chemistry and molecular modeling. These tools have enabled scientists to predict the behavior of molecules like this one before they are synthesized, saving time and resources. Additionally, high-throughput screening techniques have allowed for rapid testing of numerous compounds for their biological activity, further accelerating the drug discovery process.

In terms of recent research, several studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and binding affinity. The fluorenylmethoxycarbonyl group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propan-2-yloxy)carbamoylpropanoic acid aligns with this trend, suggesting that it may exhibit similar benefits. Furthermore, the presence of multiple functional groups provides opportunities for designing molecules with tailored properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the complex framework efficiently. These methods are critical for producing enough material for both laboratory studies and potential clinical trials.

Evaluation of the pharmacological properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propan-2-yloxy)carbamoylpropanoic acid is an ongoing process. Preliminary studies have suggested that it may have interactions with certain enzymes or receptors, but more extensive research is needed to fully understand its mechanism of action. This includes examining its binding affinity, selectivity, and potential side effects.

The compound's potential applications extend beyond traditional drug development. It may also be used as a tool compound in biochemical research to study enzyme function or as a starting material for synthesizing other bioactive molecules. The versatility of its structure makes it valuable for multiple research avenues.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propan-2-yloxy)carbamoylpropanoic acid (CAS No. 2171630-43-4) represents an intriguing molecule with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features and functional groups make it a promising candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in advancing therapeutic strategies.